Cas no 131814-56-7 (3-(2-fluorophenyl)-7-(propan-2-yloxy)-4H-chromen-4-one)

3-(2-fluorophenyl)-7-(propan-2-yloxy)-4H-chromen-4-one structure
131814-56-7 structure
Product Name:3-(2-fluorophenyl)-7-(propan-2-yloxy)-4H-chromen-4-one
CAS No:131814-56-7
MF:C18H15FO3
MW:298.308308839798
CID:1229376
PubChem ID:740761
Update Time:2025-04-20

3-(2-fluorophenyl)-7-(propan-2-yloxy)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-(2-fluorophenyl)-7-(propan-2-yloxy)-4H-chromen-4-one
    • 3-(2-Fluorophenyl)-7-isopropoxy-4H-chromen-4-one
    • 4H-1-Benzopyran-4-one, 3-(2-fluorophenyl)-7-(1-methylethoxy)-
    • 3-(2-fluorophenyl)-7-propan-2-yloxychromen-4-one
    • STL311023
    • 2'-Fluoro-7-(1-methylethoxy)isoflavone
    • 3-(2-Fluorophenyl)-7-(1-methylethoxy)-4H-1-benzopyran-4-one
    • Oprea1_681830
    • UPCMLD0ENAT0501-5014:001
    • Isoflavone, 2'-fluoro-7-(1-methylethoxy)-
    • DTXSID50157215
    • AKOS001010998
    • Z56174491
    • 131814-56-7
    • SR-01000417103
    • SR-01000417103-1
    • F0196-0927
    • VU0488242-1
    • BRN 4753836
    • Inchi: 1S/C18H15FO3/c1-11(2)22-12-7-8-14-17(9-12)21-10-15(18(14)20)13-5-3-4-6-16(13)19/h3-11H,1-2H3
    • InChI Key: ZLONCWNVZSGHJI-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1=COC2C=C(C=CC=2C1=O)OC(C)C

Computed Properties

  • Exact Mass: 298.10055
  • Monoisotopic Mass: 298.10052250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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